N-[(1-Aminocycloheptyl)methyl]-1,3-benzothiazole-6-carboxamide;dihydrochloride

• IUPAC Name: N-[(1-aminocycloheptyl)methyl]-1,3-benzothiazole-6-carboxamide;dihydrochloride
• InChI: InChI=1S/C16H21N3OS.2ClH/c17-16(7-3-1-2-4-8-16)10-18-15(20)12-5-6-13-14(9-12)21-11-19-13;;/h5-6,9,11H,1-4,7-8,10,17H2,(H,18,20);2*1H
• InChI Key: DKDBQDFSESSLQB-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)(CNC(=O)C2=CC3=C(C=C2)N=CS3)N.Cl.Cl
• Molecular Formula: C16H23Cl2N3OS
• Molecular Weight: 376.3 g/mol

Description

“N-[(1-Aminocycloheptyl)methyl]-1,3-benzothiazole-6-carboxamide;dihydrochloride” is a chemical compound with the molecular formula C16H23Cl2N3OS.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C16H23Cl2N3OS. This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been utilized as a key intermediate in the synthesis of novel heterocyclic compounds. For instance, studies have explored its role in the synthesis of benzothiazole derivatives with potential antitumor activities, showcasing its significance in the development of new therapeutic agents (Yoshida et al., 2005).
• Another research avenue involves the synthesis of heterocyclic carboxamides, demonstrating the compound's versatility in generating structures with potential antipsychotic properties. This underscores the compound's utility in creating scaffolds for neurological disorder treatments (Norman et al., 1996).

Biological and Pharmacological Research

• The compound has been a precursor in the development of molecules with antimicrobial properties, highlighting its contribution to addressing antibiotic resistance challenges. Research in this domain underscores the potential for creating new antimicrobial agents that can combat various bacterial and fungal pathogens (Kolisnyk et al., 2015).
• In the field of cancer research, derivatives of N-[(1-Aminocycloheptyl)methyl]-1,3-benzothiazole-6-carboxamide dihydrochloride have been synthesized and evaluated for their in-vitro anticancer activity. This highlights the compound's role in the ongoing search for more effective cancer therapies (Waghmare et al., 2013).

Advanced Material and Chemical Research

• The compound has been involved in the synthesis of Schiff bases metal complexes, indicating its utility in the creation of new materials with potential applications in catalysis, materials science, and as ligands in coordination chemistry (Mahmood et al., 2021).